BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Disposal of SCAL-266: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SCAL-266

Cat. No.: B12379429

The proper disposal of laboratory materials is a critical component of ensuring a safe and
compliant research environment. The designation "SCAL-266" does not correspond to a single,
universally recognized chemical substance. Instead, it appears to be a product identifier used
for various formulations, each with distinct compositions and associated disposal protocols.
This guide provides essential safety and logistical information for the proper disposal of
materials that may be identified as "SCAL-266," based on available Safety Data Sheets (SDS).

Hazard and Disposal Overview

Due to the varied nature of products labeled with "266," it is imperative to identify the specific
product in use before proceeding with disposal. The following sections detail the disposal
procedures for different substances that may be designated as SCAL-266.

DS 266:

This product is classified as extremely flammable and dangerous for the environment.[1]
Disposal should be conducted in accordance with local regulations.[1] It is toxic to aquatic
organisms and may have long-term adverse effects on the aquatic environment.[1] Therefore,
release into the environment must be avoided.[1]

Citrol® (Bulk) 266:

This substance is considered hazardous by the OSHA Hazard Communication Standard.[2]
Disposal must be in accordance with all applicable local, regional, national, and international
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regulations. Users should avoid release to the environment.[3]
self seal® gg-266 Intumescent Firestop Caulk:

Dispose of contents and containers in accordance with applicable local, regional, national, and
international regulations.[4] This material should not be allowed to drain into sewers or water
supplies.[4] Unused product should be disposed of in a safe way.[4]

TT-T-266D Lacquer Thinner:

This is a flammable liquid and vapor.[5] Disposal should follow all local, regional, national, and
international regulations. Contaminated packaging should be disposed of as unused product.[4]

Quantitative Data from Safety Data Sheets

For quick reference, the following table summarizes key quantitative data for a representative

product.
Parameter Value Source
] ) TT-T-266D Lacquer Thinner
Flash Point 61 °F (Tagliabue Closed Cup)
SDS[5]
o TT-T-266D Lacquer Thinner
Flammable Limits 1.7% t0 12.8%
SDS[5]
Fish Toxicity (1,3,5-Triazine-
T LC50: >3,000 mg/L, 96 hrs self seal® gg-266 SDS[4]
2,4,6-Triamine)
Daphnia Toxicity (1,3,5-
EC50: >2,000 mg/L, 48 hrs self seal® gg-266 SDS[4]

Triazine-2,4,6-Triamine)

General Laboratory Chemical Waste Disposal
Workflow

The following diagram outlines a standard procedure for the safe disposal of chemical waste in
a laboratory setting. This workflow is a general guideline and should be adapted to comply with
your institution's specific policies and local regulations.
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Caption: General workflow for the safe disposal of laboratory chemical waste.

Experimental Protocols

Detailed experimental protocols involving a substance identified as "SCAL-266" are not publicly
available, as this designation appears to be a non-standard product identifier. For any
laboratory procedure, it is crucial to consult the specific Safety Data Sheet (SDS) for the exact
product being used. The SDS will provide critical information on personal protective equipment
(PPE), handling procedures, and emergency measures.

Key Recommendations from Safety Data Sheets:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective
gloves, clothing, and eye/face protection.[2][4]

o Ventilation: Use only in well-ventilated areas or outdoors.[1][4] Avoid breathing vapors, mists,
or spray.[1][4]

« Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources.[1][2] No smoking.[1][3]

o First Aid:
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o Eyes: Immediately flush with plenty of water for at least 15 minutes.[1] Remove contact
lenses if present and easy to do.[4] Seek medical attention.[1][4]

o Skin: Wash off immediately with soap and plenty of water, removing all contaminated
clothing.[1] If skin irritation or rash occurs, get medical attention.[4]

o Inhalation: Move to fresh air.[1] If symptoms persist, call a physician.[1]
o Ingestion: Rinse mouth with water.[1] Do not induce vomiting; seek medical advice.[1]

By adhering to the specific guidance provided in the Safety Data Sheet for the product in
question and following established institutional protocols for waste management, researchers
can ensure the safe and proper disposal of materials designated as SCAL-266.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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